Cas no 13421-39-1 (Phenol,4-(1,1-dimethylethyl)-, 1-(dihydrogen phosphate))

• Product Name: Phenol,4-(1,1-dimethylethyl)-, 1-(dihydrogen phosphate)
• CAS No: 13421-39-1
• MF: C₁₀H₁₅O₄P
• MW: 230.197464227676
• CID: 202291
• PubChem ID: 83430
• Update Time: 2025-04-19

Phenol,4-(1,1-dimethylethyl)-, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1,1-dimethylethyl)-, 1-(dihydrogen phosphate)
• (4-tert-butylphenyl) dihydrogen phosphate
• p-tert-butylphenyl dihydrogen phosphate
• 4-tert-butylphenyl dihydrogen phosphate
• Einecs 236-530-6
• Phosphoric acid 4-tert-butylphenyl ester
• 4-(1,1-Dimethylethyl)phenol dihydrogen phosphate
• Phosphoric acid mono-(4-tert-butyl-phenyl) ester
• DTXSID80158598
• 13421-39-1
• SCHEMBL284462
• CHEMBL25780
• BDBM50112443
• 4-t-butylphenylphosphoric acid
• NS00020383

• Inchi： 1S/C10H15O4P/c1-10(2,3)8-4-6-9(7-5-8)14-15(11,12)13/h4-7H,1-3H3,(H2,11,12,13)
• InChI Key： BFVWABPNHXPWPS-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 230.07085
• Monoisotopic Mass: 230.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76